Cas no 112028-42-9 (Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI))

• Product Name: Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI)
• CAS No: 112028-42-9
• Molecular Formula: C₃₃H₄₁N₅O₁₆
• Molecular Weight: 763.702540000001
• CID: 153762
• PubChem ID: 130698

Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI) Properties

Names and Identifiers

• Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI)
• ethyleneglycol bis(succinimidyl succinate)hydroxyethylethylenediamine triacetic acid
• Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)...
• Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-di
• Egs-hed3A
• Glycine, N-(2-(bis(carboxymethyl)amino)-3-(4-((((4-(2-(4-(2,5-dihydro-2,5-dioxy-1H-pyrrol-1-yl)-1,4-dioxobutoxy)ethoxy)-1,4-dioxobutyl)amino)acetyl)amino)phenyl)propyl)-N-(2-hydroxyethyl)-, (S)-
• N-{(2S)-2-[bis(carboxymethyl)amino]-3-[4-({N-[4-(2-{[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4-oxobutanoyl]oxy}ethoxy)-4-oxobutanoyl]glycyl}amino)
• 112028-42-9
• 2-[[(2S)-2-[bis(carboxymethyl)amino]-3-[4-[[2-[[4-[2-[4-(2,5-dioxopyrrol-1-yl)-4-oxobutanoyl]oxyethoxy]-4-oxobutanoyl]amino]acetyl]amino]phenyl]propyl]-(2-hydroxyethyl)amino]acetic acid
• DTXSID60920654
• N-{2-[Bis(carboxymethyl)amino]-3-[4-({N-[4-(2-{[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4-oxobutanoyl]oxy}ethoxy)-1-hydroxy-4-oxobutylidene]glycyl}amino)phenyl]propyl}-N-(2-hydroxyethyl)glycine

• InChIKey： YVWHQQRSCBAMFB-UHFFFAOYSA-N
• Inchi： InChI=1S/C33H41N5O16/c39-12-11-36(18-29(45)46)17-23(37(19-30(47)48)20-31(49)50)15-21-1-3-22(4-2-21)35-25(41)16-34-24(40)5-9-32(51)53-13-14-54-33(52)10-8-28(44)38-26(42)6-7-27(38)43/h1-4,6-7,23,39H,5,8-20H2,(H,34,40)(H,35,41)(H,45,46)(H,47,48)(H,49,50)
• SMILES： OCCN(CC(N(CC(=O)O)CC(=O)O)CC1C=CC(NC(CNC(CCC(OCCOC(CCC(N2C(=O)C=CC2=O)=O)=O)=O)=O)=O)=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 763.25493
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 27
• Monoisotopic Mass: 763.25483024g/mol
• Heavy Atom Count: 54
• Complexity: 1390
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -7.1
• Topological Polar Surface Area: 304Ų

Experimental Properties

• PSA: 303.86